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Compound of Interest

Compound Name: 3-Mercaptopropionate

Cat. No.: B1240610 Get Quote

This guide provides crucial safety and logistical information for handling 3-
Mercaptopropionate, including its common forms such as 3-Mercaptopropionic acid and its

esters (e.g., Methyl 3-mercaptopropionate, Ethyl 3-mercaptopropionate). The following

procedures are based on available safety data sheets for these related compounds and are

intended to provide a comprehensive framework for safe laboratory operations.

Immediate Safety Concerns: 3-Mercaptopropionate and its derivatives are characterized by a

strong, unpleasant stench.[1][2][3][4] Primary hazards associated with these chemicals include

serious eye irritation, skin irritation or burns, and toxicity if swallowed or inhaled.[1][2][5][6]

Personal Protective Equipment (PPE)
Proper selection and use of personal protective equipment are paramount to ensure safety.
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PPE Category Recommendation Rationale

Eye and Face Protection

Chemical splash goggles. A

face shield (minimum 8-inch)

should be worn in addition to

goggles when there is a risk of

splashing.[2][3][4]

Protects against splashes that

can cause serious eye

damage or irritation.[1][5][6]

Hand Protection

Chemically resistant gloves

(e.g., Nitrile, Neoprene, or

Butyl rubber).[3][6]

Prevents skin contact which

can cause irritation or burns.[2]

[6]

Skin and Body Protection
Laboratory coat, long pants,

and closed-toe shoes.[3]

Provides a barrier against

accidental spills and splashes.

[3]

Respiratory Protection

Use in a well-ventilated area,

preferably a chemical fume

hood.[3][5] If engineering

controls are insufficient, a

NIOSH-approved respirator

with an organic vapor cartridge

is recommended.[3] For spills

or emergencies, a self-

contained breathing apparatus

(SCBA) may be necessary.[2]

[4]

Minimizes inhalation of vapors,

which can be harmful or fatal

and have a strong odor.[1][5]

[6]

Operational Plan: Safe Handling and Storage
Adherence to proper handling and storage protocols is critical for maintaining a safe laboratory

environment.

Handling Procedures:

Preparation: Before handling, ensure that an eyewash station and safety shower are readily

accessible.[5][7]
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Ventilation: Always work in a well-ventilated area, with a chemical fume hood being the

preferred engineering control.[3][5]

Avoiding Contact: Avoid contact with eyes, skin, and clothing.[1][2] Do not breathe mists or

vapors.[5]

Hygiene: Wash hands thoroughly after handling and before breaks.[1][2] Do not eat, drink, or

smoke in the work area.[4][6] Contaminated work clothing should not be allowed out of the

workplace.

Ignition Sources: Keep away from open flames, hot surfaces, and other sources of ignition

as some derivatives are combustible liquids.[1][5]

Storage Procedures:

Store in a tightly closed, original container in a dry, cool, and well-ventilated place.[1][4][5]

Keep away from incompatible materials such as strong oxidizing agents and strong bases.[1]

[5]

Store in a corrosives area if handling 3-Mercaptopropionic acid.[8]

Emergency Protocols
Spill Response:

Evacuate and Ventilate: Evacuate the immediate area and ensure adequate ventilation.[2][9]

Control Ignition Sources: Remove all sources of ignition.[10]

Containment: Use an inert absorbent material (e.g., vermiculite, sand) to contain the spill.[2]

[9][10] Do not allow the spill to enter drains or waterways.[2][6]

Collection: Collect the absorbed material using spark-proof tools and place it in a suitable,

sealed container for hazardous waste.[10][11]

Decontamination: Clean the spill area thoroughly.
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First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, including

under the eyelids. Seek immediate medical attention.[1][2][5]

Skin Contact: Immediately remove all contaminated clothing. Wash skin with plenty of soap

and water for at least 15 minutes. Seek immediate medical attention.[1][2][4]

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Seek immediate medical attention.[1][2][4]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.[1][2][6]

Disposal Plan
Chemical waste must be disposed of in accordance with all local, state, and federal

regulations.

Waste Collection:

Collect all waste, including contaminated PPE and absorbent materials, in a designated,

labeled, and sealed container for hazardous waste.[2][9]

Disposal Method:

Contact a licensed professional waste disposal service to dispose of the material.[4] The

material may be dissolved or mixed with a combustible solvent and burned in a chemical

incinerator equipped with an afterburner and scrubber.[4]

Quantitative Data
The following table summarizes key physical and chemical properties for 3-Mercaptopropionic

acid and its ethyl ester. This data is for reference and should be used as a general guideline.
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Property 3-Mercaptopropionic acid
Ethyl 3-
mercaptopropionate

CAS Number 107-96-0[9] 5466-06-8[1]

Molecular Formula C3H6O2S[9] C5H10O2S[7]

Molecular Weight 106.14 g/mol [9] 134.20 g/mol [7]

Boiling Point 110 - 111 °C @ 15 mmHg[9] 75 - 76 °C @ 10 mmHg[9]

Flash Point 93 °C (199.4 °F)[9] 72 °C (161.6 °F)[1]

Specific Gravity 1.218[9] 1.059[9]

Workflow for Safe Handling of 3-
Mercaptopropionate
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Safe Handling Workflow for 3-Mercaptopropionate

Preparation
- Verify fume hood function
- Assemble all required PPE

- Locate emergency equipment

Handling
- Work within fume hood
- Avoid skin/eye contact

- Keep away from ignition sources

Storage
- Tightly sealed container

- Cool, dry, well-ventilated area
- Away from incompatibles

Store Unused Chemical

Spill / Emergency
- Evacuate and ventilate
- Wear appropriate PPE

- Contain and collect waste

If Spill Occurs

Disposal
- Collect in sealed container
- Label as hazardous waste

- Follow institutional protocols

Dispose of Contaminated Items

Retrieve for Next Use

End of Process

When No Longer Needed

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of 3-Mercaptopropionate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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